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Compound of Interest

Compound Name:
5-Cyclopropoxy-2-iodo-3-

nitropyridine

Cat. No.: B14825961

Get Quote

LC-MS Fragmentation Guide: 5-Cyclopropoxy-2-
iodo-3-nitropyridine
Executive Summary & Molecule Profile
Target Compound: 5-Cyclopropoxy-2-iodo-3-nitropyridine Context: Used as an electrophilic

scaffold in nucleophilic aromatic substitution (

) reactions. The lability of the C-2 Iodine and the electron-withdrawing nature of the C-3 Nitro
group are critical for its reactivity, but also dictate its unique mass spectral fingerprint.
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Property Value Notes

Formula

Monoisotopic Mass 305.9501 Da

[M+H]+ (ESI) 306.9579 m/z
Primary precursor ion in

Positive Mode

[M-H]- (ESI) 304.9423 m/z
Accessible in Negative Mode

(less common for ethers)

Key Substituents Cyclopropyl ether, Iodide, Nitro
Each directs specific

fragmentation channels

Experimental Protocol (Self-Validating System)
To reproduce the fragmentation patterns described below, the following LC-MS conditions are

recommended. These parameters prioritize the stability of the molecular ion while allowing

sufficient energy for diagnostic fragmentation.

A. Liquid Chromatography Conditions
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes. (The cyclopropyl ether increases lipophilicity;

expect retention times later than the hydrolyzed 5-hydroxy analog).

B. Mass Spectrometry (ESI+) Parameters
Ionization: Electrospray Ionization (Positive Mode).[1]

Capillary Voltage: 3.5 kV.[1]

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile C-I bond).
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Collision Energy (CE): Stepped CE (15, 30, 45 eV) is critical.

Low CE (15 eV): Preserves [M+H]+ and Iodine retention.

High CE (45 eV): Forces the cleavage of the aromatic core and C-I bond.

Fragmentation Mechanics & Pathways
The fragmentation of 5-Cyclopropoxy-2-iodo-3-nitropyridine is governed by three competing

mechanisms: Ether Cleavage, Nitro Reduction/Loss, and De-iodination.

Pathway A: Cyclopropyl Ring Opening (The "Ether"
Channel)
The cyclopropyl group is chemically stressed. Upon protonation of the ether oxygen, the ring

opens or is eliminated.

Mechanism: Protonation at

Inductive cleavage of the

bond.

Diagnostic Loss: Neutral loss of 42 Da (

, propene/cyclopropane).

Resulting Ion: A 5-hydroxypyridine cation (

265).

Pathway B: The "Ortho" Nitro-Iodo Effect
The adjacency of the Iodine (C-2) and Nitro (C-3) groups creates steric strain and electronic

repulsion, weakening the C-I bond.

Mechanism: Homolytic or Heterolytic cleavage of the C-I bond.

Diagnostic Loss: Loss of 127 Da (Iodine radical/cation) or 128 Da (HI).
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Observation: This is often the Base Peak at higher collision energies.

Pathway C: Nitro Group Degradation
Common in nitroaromatics, though often suppressed by the more facile Iodine loss.

Diagnostic Loss: Loss of 30 Da (NO) or 46 Da (

).

Master Fragmentation Table[3]
Precursor (

)

Fragment (

)

Neutral Loss (

)

Identity/Mecha
nism

Relative
Abundance
(Predicted)

307 307 -
[M+H]+

Molecular Ion
High (Low CE)

307 265
42 Da (

)

Loss of

Cyclopropyl

(Ether cleavage)

Medium

307 180
127 Da (

)

Loss of Iodine

(Radical cation

formation)

High (High CE)

265 219
46 Da (

)

Loss of Nitro

from the 265

fragment

Low

265 138
127 Da (

)

Core Pyridinol

Ion (De-

iodinated, de-

alkylated)

Medium

Comparison Guide: Target vs. Alternatives
In drug development, "alternatives" often refer to Regioisomers (impurities from non-selective

nitration/iodination) or Degradants.
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Scenario 1: Distinguishing from Regioisomer (5-
Cyclopropoxy-3-iodo-2-nitropyridine)

The Challenge: Exact same mass (

307).

Differentiation:

Target (2-Iodo): The C-I bond at position 2 is activated by the ring nitrogen (electron

deficient). Expect facile loss of Iodine (

180) at lower collision energies.

Isomer (3-Iodo): The C-I bond at position 3 is more stable (like a standard aryl iodide). The

Iodine requires higher energy to dislodge.

Key Indicator: Ratio of

180 :

307. The Target (2-Iodo) will have a higher ratio than the isomer.

Scenario 2: Distinguishing from Hydrolyzed Impurity (5-
Hydroxy-2-iodo-3-nitropyridine)

The Challenge: The cyclopropyl ether can hydrolyze under acidic conditions.

Differentiation:

Impurity Mass: The impurity appears at

267 (not 307).

Fragmentation: The impurity will not show the loss of 42 Da (

267

225). If you see
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265 in your target spectrum, it is a fragment, not the parent impurity.

Visualization of Signaling Pathways (DOT)
The following diagram illustrates the logical flow of fragmentation from the parent ion to the

diagnostic core fragments.

[M+H]+ Precursor
m/z 307

(5-Cyclopropoxy-2-iodo-3-nitropyridine)

Fragment A
m/z 265

(5-Hydroxy-2-iodo-3-nitropyridine cation)

Loss of Cyclopropyl (-C3H6)
Δ 42 Da

(Ether Cleavage)

Fragment B
m/z 180

(5-Cyclopropoxy-3-nitropyridine radical)

Loss of Iodine (-I•)
Δ 127 Da

(Weak C-I Bond)

Core Fragment
m/z 138

(5-Hydroxy-3-nitropyridine)

Loss of Iodine (-I•)
Δ 127 Da

Loss of Cyclopropyl (-C3H6)
Δ 42 Da

Click to download full resolution via product page

Figure 1: ESI+ Fragmentation Tree illustrating the two primary competitive pathways: Ether

cleavage (Green) and De-iodination (Red).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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